N-(2-methylquinolin-8-yl)-3-propoxybenzamide

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(2-methylquinolin-8-yl)-3-propoxybenzamide
• InChI: InChI=1S/C20H20N2O2/c1-3-12-24-17-8-4-7-16(13-17)20(23)22-18-9-5-6-15-11-10-14(2)21-19(15)18/h4-11,13H,3,12H2,1-2H3,(H,22,23)
• InChI Key: QGMJWZCVAMDNNI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC3=C2N=C(C=C3)C

Description

N-(2-methylquinolin-8-yl)-3-propoxybenzamide is a compound that belongs to the class of quinoline derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methylquinolin-8-yl)-3-propoxybenzamide typically involves the reaction of 2-methylquinoline with 3-propoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an appropriate solvent like dichloromethane. The product is then purified using column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry approaches, such as solvent-free reactions and the use of recyclable catalysts, can be employed to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

N-(2-methylquinolin-8-yl)-3-propoxybenzamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the propoxy group can be replaced with other functional groups using appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Substituted quinoline derivatives with various functional groups.

Scientific Research Applications

N-(2-methylquinolin-8-yl)-3-propoxybenzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Studied for its potential as an inhibitor of specific enzymes and receptors.

Medicine: Investigated for its potential anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as a corrosion inhibitor

Mechanism of Action

The mechanism of action of N-(2-methylquinolin-8-yl)-3-propoxybenzamide involves its interaction with specific molecular targets. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, the compound may interact with cellular receptors, modulating signal transduction pathways and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-methylquinoline: A precursor in the synthesis of N-(2-methylquinolin-8-yl)-3-propoxybenzamide.

3-propoxybenzoyl chloride: Another precursor used in the synthesis.

Quinoline N-oxides: Oxidized derivatives of quinoline compounds

Uniqueness

Its ability to undergo various chemical reactions and its diverse applications in different fields make it a valuable compound for further research and development .